Cas no 6279-13-6 ( )

  structure
  structure
Product Name: 
CAS No:6279-13-6
MF:C14H13BrO
MW:277.156423330307
CID:957908
PubChem ID:223495
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-bromophenyl)methyl]-2-methylphenol
    • 4-(2-Brom-benzyl)-2-methyl-phenol
    • 4-(2-bromobenzyl)-2-methylphenol
    • 4-(2-bromo-benzyl)-2-methyl-phenol
    • AC1L5CLQ
    • AC1Q26E9
    • AG-J-49058
    • AR-1F5840
    • CTK5B6053
    • NSC11176
    • 6279-13-6
    • DTXSID30279065
    • NSC-11176
    •  
    • Inchi: 1S/C14H13BrO/c1-10-8-11(6-7-14(10)16)9-12-4-2-3-5-13(12)15/h2-8,16H,9H2,1H3
    • InChI Key: UYPPMWQLMDGLTG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC1C=CC(=C(C)C=1)O

Computed Properties

  • Exact Mass: 276.01499
  • Monoisotopic Mass: 276.014978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.387
  • Boiling Point: 381°C at 760 mmHg
  • Flash Point: 184.2°C
  • Refractive Index: 1.617
  • PSA: 20.23

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